Cas no 6266-49-5 (2-phenylphthalazin-1(2H)-one)

2-Phenylphthalazin-1(2H)-one is a heterocyclic organic compound featuring a phthalazine core substituted with a phenyl group at the 2-position. This structure imparts unique electronic and steric properties, making it a valuable intermediate in pharmaceutical and material science research. Its rigid aromatic framework enhances stability and facilitates applications in ligand design, catalysis, and fluorescent materials. The compound’s well-defined reactivity allows for selective functionalization, enabling the synthesis of derivatives with tailored properties. High purity grades are available to ensure reproducibility in research and industrial applications. Its versatility and synthetic accessibility make it a useful building block for advanced chemical development.

2-phenylphthalazin-1(2H)-one structure

Product Name:2-phenylphthalazin-1(2H)-one

CAS No:6266-49-5

MF:C₁₄H₁₀N₂O

MW:222.24200296402

MDL:MFCD00278209

CID:957109

PubChem ID:235626

Update Time:2025-06-07

2-phenylphthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

- 2-phenylphthalazin-1(2H)-one
- 2-phenylphthalazin-1-one
- 2-phenyl-1(2H)-phthalazinone
- 2-phenyl-1-phthalazinone
- 2-Phenyl-2H-phthalazin-1-on
- 2-phenyl-2H-phthalazin-1-one
- AC1L5USZ
- AC1Q6E5B
- CTK5B5502
- Maybridge1_003252
- NSC37228
- ST4130399
- SureCN4238032
- BCCBXCGRKOKWBZ-UHFFFAOYSA-N
- 6266-49-5
- CCG-124570
- NS00016368
- HMS550L18
- 2-phenyl-1,2-dihydrophthalazin-1-one
- CS-16241
- MFCD00278209
- CS-0094241
- SCHEMBL4238032
- DTXSID50284439
- STK661465
- D72122
- AKOS002275110
- NSC-37228
- MDL： MFCD00278209
- Inchi： 1S/C14H10N2O/c17-14-13-9-5-4-6-11(13)10-15-16(14)12-7-2-1-3-8-12/h1-10H
- InChI Key： BCCBXCGRKOKWBZ-UHFFFAOYSA-N
- SMILES： O=C1C2C=CC=CC=2C=NN1C1C=CC=CC=1

Computed Properties

Exact Mass: 222.0794
Monoisotopic Mass: 222.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 17
Rotatable Bond Count: 1
Complexity: 320
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 32.7Å²

Experimental Properties

PSA: 32.67
LogP: 2.38570

2-phenylphthalazin-1(2H)-one Pricemore >>

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